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Abstract
This technical guide provides a comprehensive overview of the theoretical and known

properties of N-Isopropyl-1-piperazineacetamide, a piperazine derivative of interest in

chemical and pharmaceutical research. The document is structured to provide researchers,

scientists, and drug development professionals with a detailed understanding of the molecule's

chemical identity, physicochemical characteristics, a theoretical synthesis pathway, and

analytical methodologies. Notably, while the piperazine scaffold is ubiquitous in

pharmacologically active agents, N-Isopropyl-1-piperazineacetamide itself is not extensively

characterized in publicly accessible biological literature. This guide addresses this gap by

discussing the potential significance of the molecule within the context of the known biological

activities of related piperazine-containing compounds, thereby providing a framework for future

investigation.
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N-Isopropyl-1-piperazineacetamide is a chemical compound featuring a central piperazine

ring, which is a six-membered heterocycle containing two nitrogen atoms at opposite positions.

One nitrogen atom is substituted with an acetamide group, which in turn is N-substituted with

an isopropyl group. The second nitrogen of the piperazine ring remains unsubstituted, providing

a site for potential further functionalization or interaction with biological targets.

The presence of the piperazine moiety is of significant interest to medicinal chemists. This

scaffold is a common feature in a vast array of approved drugs, valued for its ability to improve

the pharmacokinetic properties of a molecule, such as solubility and oral bioavailability. The two

nitrogen atoms can be protonated at physiological pH, allowing for interactions with biological

macromolecules.

IUPAC Name: 2-(piperazin-1-yl)-N-(propan-2-yl)acetamide[1]

CAS Number: 39890-42-1[1]

Molecular Formula: C₉H₁₉N₃O[1]

Synonyms: N-isopropyl-2-piperazin-1-ylacetamide, 1-Piperazineacetamide, N-(1-

methylethyl)-[1]

Physicochemical and Spectroscopic Profile
A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in research and development. The following table summarizes the known and

estimated properties of N-Isopropyl-1-piperazineacetamide.

Property Value Source

Molecular Weight 185.27 g/mol PubChem[1]

Melting Point 82-88 °C ECHEMI

Boiling Point 319.5°C (estimated) ECHEMI

XLogP3 -0.2 PubChem (Computed)[1]

Topological Polar Surface Area 44.4 Å² PubChem (Computed)[1]

pKa 15.80 ± 0.46 (estimated) ECHEMI
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Spectroscopic Data
While full spectral data sets are often proprietary to chemical suppliers, the availability of key

spectroscopic information has been confirmed.

¹H NMR and ¹³C NMR: Data is available and is crucial for the structural confirmation of the

compound.[1][2]

Mass Spectrometry: GC-MS data is available, with a reported top peak at m/z 99.[1]

Infrared Spectroscopy (IR): FTIR spectra have been recorded, which would show

characteristic peaks for the amide and amine functional groups.[1]

Synthesis and Purification
A definitive, published, step-by-step synthesis protocol for N-Isopropyl-1-
piperazineacetamide is not readily available in peer-reviewed literature. However, based on

established principles of organic chemistry, a highly plausible and efficient synthetic route

involves the N-alkylation of piperazine with an appropriate haloacetamide.

Theoretical Synthesis Protocol
A common and direct method for the synthesis of mono-substituted piperazines is the reaction

of a large excess of piperazine with a reactive electrophile, in this case, N-isopropyl-2-

chloroacetamide. The excess piperazine acts as both the nucleophile and the base to

neutralize the hydrogen chloride byproduct.

Reaction Scheme:

Piperazine
(excess) + N-isopropyl-2-chloroacetamide Solvent (e.g., Acetonitrile)

Heat N-Isopropyl-1-piperazineacetamide

Click to download full resolution via product page

A plausible synthetic pathway for N-Isopropyl-1-piperazineacetamide.

Step-by-Step Methodology:
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Reaction Setup: To a solution of N-isopropyl-2-chloroacetamide (1 equivalent) in a suitable

polar aprotic solvent such as acetonitrile or DMF, add a large excess of piperazine (e.g., 5-10

equivalents).

Reaction Conditions: Heat the reaction mixture with stirring. The reaction temperature can be

optimized, but a range of 60-80 °C is a reasonable starting point. Monitor the reaction

progress by an appropriate analytical technique such as TLC or LC-MS.

Work-up: Upon completion, cool the reaction mixture to room temperature. The excess

piperazine can be removed by washing with water. The aqueous layer can be extracted with

a suitable organic solvent (e.g., ethyl acetate or dichloromethane) to recover any dissolved

product.

Purification: The crude product can be purified by column chromatography on silica gel,

eluting with a gradient of methanol in dichloromethane or another suitable solvent system to

afford the pure N-Isopropyl-1-piperazineacetamide.

Purification and Analytical Characterization
The purity of the synthesized compound should be assessed using High-Performance Liquid

Chromatography (HPLC). A reverse-phase HPLC method with a C18 column is suitable for this

purpose.[3]

Illustrative HPLC Workflow:
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Sample Preparation

HPLC Analysis

Data Analysis

Dissolve sample in
mobile phase

Filter through 0.45 µm
syringe filter

Inject onto C18 column

Isocratic or gradient elution
(e.g., Acetonitrile/Water with Formic Acid)

UV Detection

Integrate peak area

Quantify purity

Click to download full resolution via product page

A typical workflow for the HPLC analysis of N-Isopropyl-1-piperazineacetamide.
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Biological and Pharmacological Profile: A
Theoretical Perspective
As of the date of this publication, there is a notable absence of publicly available data on the

biological activity, pharmacological profile, and toxicological studies of N-Isopropyl-1-
piperazineacetamide. Therefore, the following discussion is based on the well-documented

roles of the piperazine scaffold in medicinal chemistry and should be considered a theoretical

framework for potential future investigations.

The piperazine ring is a privileged scaffold in drug discovery, appearing in numerous drugs with

a wide range of therapeutic applications. Its prevalence is due to its favorable physicochemical

properties and its ability to interact with various biological targets.

Potential Areas of Pharmacological Interest:

Central Nervous System (CNS) Activity: Many piperazine-containing drugs exhibit CNS

activity. The basic nitrogen of the piperazine ring can be protonated at physiological pH,

potentially allowing for interactions with neurotransmitter receptors, such as serotonin (5-HT)

and dopamine (D2) receptors.

Antihistaminic Activity: The piperazine structure is a core component of several

antihistamines (H1 receptor antagonists).

Anthelmintic Properties: Piperazine and its simple salts have been used as anthelmintic

agents.[4]

The specific combination of the N-isopropylacetamide substituent on the piperazine ring of the

title compound would modulate its steric and electronic properties, leading to a unique

pharmacological profile that can only be determined through experimental evaluation.

Proposed Future Research Workflow:
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Synthesis & Characterization

In Vitro Screening

In Vivo Evaluation

Synthesize & Purify Compound

Confirm Structure (NMR, MS)

Receptor Binding Assays
(e.g., 5-HT, D2 receptors)

Functional Assays

Pharmacokinetic Studies

Efficacy in Animal Models

Click to download full resolution via product page

A proposed workflow for the future biological evaluation of N-Isopropyl-1-
piperazineacetamide.

Safety and Handling
Based on aggregated GHS data, N-Isopropyl-1-piperazineacetamide should be handled with

appropriate precautions.[1]
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Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Standard laboratory safety protocols, including the use of a fume hood, safety glasses, and

chemical-resistant gloves, are recommended when handling this compound.[5]

Conclusion
N-Isopropyl-1-piperazineacetamide is a well-defined chemical entity with a piperazine core,

suggesting potential for biological activity. This guide has consolidated the available chemical

and physical data and proposed a robust theoretical framework for its synthesis and analysis.

The significant gap in the understanding of its pharmacological and toxicological profile

highlights an opportunity for future research. The protocols and theoretical discussions

presented herein are intended to serve as a valuable resource for scientists initiating studies on

this and related molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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